Cas no 2097857-83-3 (2-(propan-2-yl)-2,3-dihydropyridazin-3-one)

2-(propan-2-yl)-2,3-dihydropyridazin-3-one structure
2097857-83-3 structure
Product Name:2-(propan-2-yl)-2,3-dihydropyridazin-3-one
CAS No:2097857-83-3
MF:C7H10N2O
MW:138.167101383209
CID:6548039
PubChem ID:19915066
Update Time:2024-03-01

2-(propan-2-yl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

    • 2-(propan-2-yl)-2,3-dihydropyridazin-3-one
    • 3(2H)-Pyridazinone, 2-(1-methylethyl)-
    • Inchi: 1S/C7H10N2O/c1-6(2)9-7(10)4-3-5-8-9/h3-6H,1-2H3
    • InChI Key: VZWZDYSMVHQTHD-UHFFFAOYSA-N
    • SMILES: C1(=O)N(C(C)C)N=CC=C1

Computed Properties

  • Exact Mass: 138.079312947g/mol
  • Monoisotopic Mass: 138.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 32.7Ų

Experimental Properties

  • Density: 1.08±0.1 g/cm3(Predicted)
  • Boiling Point: 209.0±23.0 °C(Predicted)
  • pka: -0.98±0.20(Predicted)

2-(propan-2-yl)-2,3-dihydropyridazin-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
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$57.0 2023-09-08
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Life Chemicals
F6546-1626-20μmol
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$79.0 2023-09-08
Life Chemicals
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